1,1,1,4,4,5,5,5-Octafluoro-2,3-bis(trifluoromethyl)pent-2-ene

• CAS No.: 58621-65-1
• Molecular Formula: C7F14
• Molecular Weight: 350.05 g/mol
• IUPAC Name: 1,1,1,4,4,5,5,5-octafluoro-2,3-bis(trifluoromethyl)pent-2-ene
• InChI: InChI=1S/C7F14/c8-3(9,7(19,20)21)1(4(10,11)12)2(5(13,14)15)6(16,17)18
• InChI Key: YPYLKLNPMPICCN-UHFFFAOYSA-N
• Canonical SMILES: C(=C(C(F)(F)F)C(F)(F)F)(C(C(F)(F)F)(F)F)C(F)(F)F

Description

1,1,1,4,4,5,5,5-Octafluoro-2,3-bis(trifluoromethyl)pent-2-ene is a fluorinated organic compound with the molecular formula C₇F₁₄. This compound is characterized by the presence of multiple fluorine atoms, which impart unique chemical and physical properties. Fluorinated compounds are often used in various industrial applications due to their stability, non-reactivity, and resistance to solvents and acids.

Preparation Methods

The synthesis of 1,1,1,4,4,5,5,5-Octafluoro-2,3-bis(trifluoromethyl)pent-2-ene typically involves the use of fluorinating agents and specific reaction conditions to introduce the fluorine atoms into the molecular structure. One common method involves the reaction of a suitable precursor with a fluorinating agent such as sulfur tetrafluoride (SF₄) or cobalt trifluoride (CoF₃). The reaction is usually carried out under controlled temperature and pressure conditions to ensure the desired product is obtained with high purity .

Chemical Reactions Analysis

1,1,1,4,4,5,5,5-Octafluoro-2,3-bis(trifluoromethyl)pent-2-ene undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents such as potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) to form corresponding fluorinated carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride (LiAlH₄) to produce fluorinated alcohols.

Substitution: Nucleophilic substitution reactions can occur with nucleophiles such as hydroxide ions (OH⁻) or amines (NH₂⁻), leading to the formation of various substituted fluorinated compounds.

Scientific Research Applications

1,1,1,4,4,5,5,5-Octafluoro-2,3-bis(trifluoromethyl)pent-2-ene has several applications in scientific research, including:

Chemistry: Used as a reagent in organic synthesis to introduce fluorine atoms into target molecules, enhancing their stability and reactivity.

Biology: Employed in the development of fluorinated pharmaceuticals, where the presence of fluorine atoms can improve the bioavailability and metabolic stability of drugs.

Medicine: Utilized in the design of imaging agents for medical diagnostics, particularly in positron emission tomography (PET) scans.

Industry: Applied in the production of high-performance materials such as fluoropolymers and fluorinated surfactants, which are used in coatings, lubricants, and fire-fighting foams.

Mechanism of Action

The mechanism of action of 1,1,1,4,4,5,5,5-Octafluoro-2,3-bis(trifluoromethyl)pent-2-ene involves its interaction with specific molecular targets and pathways. The fluorine atoms in the compound can form strong bonds with carbon atoms, leading to the formation of stable and inert compounds. This stability is crucial in applications where resistance to degradation and reactivity is required. Additionally, the compound’s ability to participate in various chemical reactions allows it to modify the properties of target molecules, making it valuable in synthetic chemistry and material science .

Comparison with Similar Compounds

1,1,1,4,4,5,5,5-Octafluoro-2,3-bis(trifluoromethyl)pent-2-ene can be compared with other similar fluorinated compounds, such as:

1,1,1,3,4,5,5,5-Octafluoro-2,4-bis(trifluoromethyl)-2-pentene: This compound has a similar structure but differs in the position of the fluorine atoms, which can affect its reactivity and applications.

1,1,1,2,4,5,5,5-Octafluoro-2,4-bis(trifluoromethyl)pentan-3-one: This compound contains a ketone group, which imparts different chemical properties and reactivity compared to the alkene structure of 1,1,1,4,4,5,5,5-Octafluoro-2,3-bis(trifluoromethyl)pent-2-ene.

Octafluoro-2-butene: A shorter fluorinated alkene that shares some chemical properties but has different applications due to its smaller size and different molecular structure.